Cas no 104869-32-1 (1,3,5-Naphthalenetrisulfonicacid,8-[[4-methyl-3-[[[[2-methyl-5-[[(4,6,8-trisulfo-1-naphthalenyl)amino]carbonyl]phenyl]amino]carbonyl]amino]benzoyl]amino]-,sodium salt (1:6))

• Product name: 1,3,5-Naphthalenetrisulfonicacid,8-[[4-methyl-3-[[[[2-methyl-5-[[(4,6,8-trisulfo-1-naphthalenyl)amino]carbonyl]phenyl]amino]carbonyl]amino]benzoyl]amino]-,sodium salt (1:6)
• CAS No: 104869-32-1
• MF: C₃₇H₃₀N₄O₂₁S₆^.₆NA
• MW: 1059.0383
• CID: 142184
• PubChem ID: 10080003

1,3,5-Naphthalenetrisulfonicacid,8-[[4-methyl-3-[[[[2-methyl-5-[[(4,6,8-trisulfo-1-naphthalenyl)amino]carbonyl]phenyl]amino]carbonyl]amino]benzoyl]amino]-,sodium salt (1:6) Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Naphthalenetrisulfonicacid,8-[[4-methyl-3-[[[[2-methyl-5-[[(4,6,8-trisulfo-1-naphthalenyl)amino]carbonyl]phenyl]amino]carbonyl]amino]benzoyl]amino]-,sodium salt (1:6)
• 1,3,5-Naphthalenetrisulfonicacid,8-[[4-methyl-3-[[[[2-methyl-5-[[(4,6,8-trisulfo-1-naphthalenyl)amino]carbonyl]phenyl]amino]c
• NF 058
• 104869-32-1
• Hexasodium;8-[[4-methyl-3-[[2-methyl-5-[(4,6,8-trisulfonatonaphthalen-1-yl)carbamoyl]phenyl]carbamoylamino]benzoyl]amino]naphthalene-1,3,5-trisulfonate
• CHEMBL411554

• Inchi： InChI=1S/C37H30N4O21S6/c1-17-3-5-19(35(42)38-25-7-9-29(65(51,52)53)23-13-21(63(45,46)47)15-31(33(23)25)67(57,58)59)11-27(17)40-37(44)41-28-12-20(6-4-18(28)2)36(43)39-26-8-10-30(66(54,55)56)24-14-22(64(48,49)50)16-32(34(24)26)68(60,61)62/h3-16H,1-2H3,(H,38,42)(H,39,43)(H2,40,41,44)(H,45,46,47)(H,48,49,50)(H,51,52,53)(H,54,55,56)(H,57,58,59)(H,60,61,62)
• InChI Key： DRENPOZNHRSINW-UHFFFAOYSA-N
• SMILES： O=C(NC1C(C)=CC=C(C(NC2=CC=C(S(=O)(O)=O)C3C=C(C=C(S(=O)(O)=O)C2=3)S(=O)(O)=O)=O)C=1)NC1=C(C)C=CC(C(NC2=CC=C(S(=O)(O)=O)C3C=C(C=C(S(=O)(O)=O)C2=3)S(=O)(O)=O)=O)=C1

Computed Properties

• Exact Mass: 1057.9728
• Monoisotopic Mass: 1189.864
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 74
• Rotatable Bond Count: 10
• Complexity: 2610
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 503A^2

Experimental Properties

• PSA: 425.55